Cas no 476285-27-5 (2-phenoxy-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylacetamide)

• Product Name: 2-phenoxy-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylacetamide
• CAS No: 476285-27-5
• MF: C₂₀H₂₀N₂O₃S
• MW: 368.449403762817
• CID: 6602962
• PubChem ID: 3353875
• Update Time: 2025-10-31

2-phenoxy-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-phenoxy-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylacetamide
• Acetamide, 2-phenoxy-N-[4-(4-propoxyphenyl)-2-thiazolyl]-
• 476285-27-5
• AKOS002933476
• 2-phenoxy-N-[4-(4-propoxyphenyl)-1,3-thiazol-2-yl]acetamide
• F0336-0257
• Oprea1_497267
• 2-phenoxy-N-(4-(4-propoxyphenyl)thiazol-2-yl)acetamide

• Inchi： 1S/C20H20N2O3S/c1-2-12-24-17-10-8-15(9-11-17)18-14-26-20(21-18)22-19(23)13-25-16-6-4-3-5-7-16/h3-11,14H,2,12-13H2,1H3,(H,21,22,23)
• InChI Key： ALYVSLFPIKXQCU-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(OCCC)C=C2)=CS1)(=O)COC1=CC=CC=C1

Computed Properties

• Exact Mass: 368.11946368g/mol
• Monoisotopic Mass: 368.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 88.7Ų

Experimental Properties

• Density: 1.245±0.06 g/cm3(Predicted)
• pka: 7.51±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-phenoxy-N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylacetamide

Introduction to 2-Phenoxy-N-(4-(4-Propoxyphenyl)-1,3-thiazol-2-yl)acetamide (CAS No. 476285-27-5)

2-Phenoxy-N-(4-(4-propoxyphenyl)-1,3-thiazol-2-yl)acetamide, with the CAS number 476285-27-5, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazoles, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The unique structural features of 2-phenoxy-N-(4-(4-propoxyphenyl)-1,3-thiazol-2-yl)acetamide make it a promising candidate for further research and development in pharmaceuticals.

The chemical structure of 2-phenoxy-N-(4-(4-propoxyphenyl)-1,3-thiazol-2-yl)acetamide consists of a thiazole ring substituted with a phenoxy group and an acetamide moiety. The presence of these functional groups imparts specific physicochemical properties that are crucial for its biological activity. The phenoxy group is known to enhance lipophilicity, which can improve the compound's ability to cross cell membranes and reach its target sites. The acetamide moiety, on the other hand, can contribute to hydrogen bonding and other intermolecular interactions that are essential for binding to biological targets.

Recent studies have highlighted the potential of 2-phenoxy-N-(4-(4-propoxyphenyl)-1,3-thiazol-2-yl)acetamide in various therapeutic areas. One notable area of research is its anticancer activity. In vitro studies have shown that this compound exhibits significant cytotoxic effects against several cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action is believed to involve the induction of apoptosis and the inhibition of cell proliferation. These findings suggest that 2-phenoxy-N-(4-(4-propoxyphenyl)-1,3-thiazol-2-yl)acetamide could be a valuable lead compound for the development of novel anticancer drugs.

In addition to its anticancer properties, 2-phenoxy-N-(4-(4-propoxyphenyl)-1,3-thiazol-2-yl)acetamide has also been investigated for its anti-inflammatory effects. Inflammation is a complex biological response involving various cellular and molecular mechanisms. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. This anti-inflammatory activity makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-phenoxy-N-(4-(4-propoxyphenyl)-1,3-thiazol-2-yl)acetamide have also been studied to assess its suitability as a drug candidate. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound shows good oral bioavailability and stability in plasma, which are important factors for its therapeutic efficacy. However, further preclinical studies are needed to fully characterize its pharmacokinetic behavior and to optimize its formulation for clinical use.

The safety profile of 2-phenoxy-N-(4-(4-propoxyphenyl)-1,3-thiazol-2-yl)acetamide is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments in animal models have shown that this compound is well-tolerated at therapeutic doses with no significant adverse effects observed. These findings support its potential for further development as a safe and effective therapeutic agent.

In conclusion, 2-phenoxy-N-(4-(4-propoxyphenyl)-1,3-thiazol-2-yl)acetamide (CAS No. 476285-27-5) is a promising compound with diverse biological activities that warrant further investigation. Its potential applications in cancer therapy and inflammation management make it an attractive target for drug discovery and development. Ongoing research aims to elucidate the molecular mechanisms underlying its biological effects and to optimize its pharmacological properties for clinical use.